Cas no 1431310-23-4 (3-methyl-4-(2-pyridinyl)benzoic acid)
1431310-23-4 structure
Product Name:3-methyl-4-(2-pyridinyl)benzoic acid
CAS No:1431310-23-4
MF:C13H11NO2
MW:213.231943368912
CID:2113715
Update Time:2023-11-19
3-methyl-4-(2-pyridinyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-4-(2-pyridinyl)Benzoic acid
- CID 90379302
- 3-methyl-4-pyridin-2-ylbenzoic acid
- Benzoic acid, 3-methyl-4-(2-pyridinyl)-
- 3-methyl-4-(2-pyridinyl)benzoic acid
-
- Inchi: 1S/C13H11NO2/c1-9-8-10(13(15)16)5-6-11(9)12-4-2-3-7-14-12/h2-8H,1H3,(H,15,16)
- InChI Key: CAVVPUXRCHSOSM-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(C2C=CC=CN=2)=C(C)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 254
- Topological Polar Surface Area: 50.2
Experimental Properties
- Density: 1.206±0.06 g/cm3(Predicted)
- Boiling Point: 374.3±30.0 °C(Predicted)
- pka: 3.24±0.10(Predicted)
3-methyl-4-(2-pyridinyl)benzoic acid Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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